11-Dodecenoic acid

Specification

• CAS No.: 65423-25-8
• Molecular Formula: C12H22O2
• Molecular Weight: 198.3 g/mol
• IUPAC Name: dodec-11-enoic acid
• Standard InChI: InChI=1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2H,1,3-11H2,(H,13,14)
• Standard InChI Key: GZZPOFFXKUVNSW-UHFFFAOYSA-N
• SMILES: C=CCCCCCCCCCC(=O)O
• Canonical SMILES: C=CCCCCCCCCCC(=O)O

Introduction

Chemical Properties

Physical Characteristics

11-Dodecenoic acid exhibits distinctive physical properties that differentiate it from other fatty acids. At standard conditions, it exists as a colorless liquid with a characteristic fatty and citrusy odor profile. Unlike many long-chain fatty acids that exist as solids at room temperature, 11-dodecenoic acid remains liquid due to the presence of the double bond, which disrupts the tight packing of molecules.

The physical properties of 11-dodecenoic acid have been well-characterized and are summarized in the following table:

Property	Value
Physical state	Liquid
Melting point	20°C
Boiling point	321.28°C (estimated)
Density	0.9014 g/cm³
Refractive index	1.4510
Odor	Fatty citrus aldehydic (at 10.00% in dipropylene glycol)

These physical characteristics make 11-dodecenoic acid suitable for various applications, particularly in areas where liquid fatty acids are preferred over solid ones. The relatively high boiling point indicates strong intermolecular forces, typical of carboxylic acids capable of hydrogen bonding.

Molecular Properties

The molecular properties of 11-dodecenoic acid are fundamental to understanding its behavior in chemical reactions and biological systems. As a medium-chain fatty acid with a single unsaturation, it demonstrates intermediate polarity and solubility characteristics.

Key molecular properties of 11-dodecenoic acid include:

Property	Value
Molecular formula	C₁₂H₂₂O₂
Molecular weight	198.30 g/mol
LogP (octanol-water partition coefficient)	4.52
pKa	4.78±0.10 (Predicted)

The predicted pKa value of 4.78 indicates that 11-dodecenoic acid is a weak acid, comparable to other carboxylic acids. This property influences its behavior in aqueous environments, particularly its ionization state at different pH values. The LogP value of 4.52 suggests significant lipophilicity, which impacts its solubility profile and membrane permeability.

Structural Features

The structure of 11-dodecenoic acid is characterized by a 12-carbon chain with a carboxylic acid group at one end and a terminal alkene at the other end. This configuration gives the molecule its distinctive properties and reactivity patterns.

Several structural representations are available for 11-dodecenoic acid:

Structural Identifier	Value
SMILES	O=C(O)CCCCCCCCCC=C
Isomeric SMILES	C(CCCCCCC=C)CCC(O)=O
InChI	InChI=1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2H,1,3-11H2,(H,13,14)
InChIKey	GZZPOFFXKUVNSW-UHFFFAOYSA-N

The position of the double bond at the terminal end (between carbons 11 and 12) is particularly noteworthy, as it influences the compound's chemical reactivity. Terminal alkenes generally demonstrate higher reactivity in addition reactions compared to internal alkenes, making 11-dodecenoic acid potentially useful in organic synthesis applications.

Classification and Nomenclature

Systematic Naming

The systematic naming of 11-dodecenoic acid follows the IUPAC (International Union of Pure and Applied Chemistry) nomenclature rules for unsaturated fatty acids. The primary components of its name include:

• "Dodec" indicating the 12-carbon chain

• "en" denoting the presence of a double bond

• "11" specifying the position of the double bond starting from the carboxylic acid carbon

• "oic acid" identifying the carboxylic acid functional group

According to official chemical nomenclature, the IUPAC name for this compound is "dodec-11-enoic acid". This systematic name precisely conveys the structure of the molecule, including the carbon chain length and the position of the unsaturation.

Synonyms and Alternative Designations

11-Dodecenoic acid is known by several synonyms and alternative designations in scientific literature and commercial contexts. These alternative names can be useful for cross-referencing across different databases and publications.

Common synonyms for 11-dodecenoic acid include:

Synonym
11-Lauroleic acid
Dodec-11-enoic acid
C12:1ω11 (lipid number)
11-Lauroleate
11(Z)-Dodecenoic acid
11-cis-Dodecenoic acid
DELTA 11 CIS DODECENOIC ACID

The lipid number notation "C12:1" indicates a 12-carbon fatty acid with one double bond, while the "ω11" specifies that the double bond is located at the eleventh carbon from the methyl (omega) end. This nomenclature system is particularly common in biochemistry and lipid research.

Identification Parameters

Chemical Identifiers

Chemical identifiers are crucial for the unambiguous identification of compounds in databases, literature, and regulatory contexts. For 11-dodecenoic acid, several standardized identifiers have been established:

Identifier	Value
CAS Registry Number	65423-25-8
FDA UNII	49K7IVS77N
PubChem CID	125207
Creation Date (PubChem)	2005-08-08
Modification Date (PubChem)	2025-04-05
BMDB ID	BMDB0062049
HMDB ID	HMDB0032248

The CAS (Chemical Abstracts Service) Registry Number 65423-25-8 serves as a unique identifier that is widely recognized across scientific and regulatory communities. This identifier is particularly valuable for tracking the compound in chemical literature and databases.

Spectroscopic Properties

Spectroscopic properties are essential for the analytical identification and characterization of 11-dodecenoic acid. Though the search results provide limited specific spectroscopic data, some properties that would typically be relevant include:

The refractive index of 1.4510 provides a useful physical parameter for identification purposes. This property, combined with other analytical techniques such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry, would typically be used for definitive identification and structural confirmation of 11-dodecenoic acid in analytical settings.

The compound's characteristic fatty, citrusy aldehyde-like odor (when at 10.00% concentration in dipropylene glycol) provides an additional sensory parameter that can aid in identification. This organoleptic property may be particularly relevant in fragrance or flavor applications.

Biochemical Properties

Role as a Medium-Chain Fatty Acid

11-Dodecenoic acid is classified as a medium-chain fatty acid, defined as fatty acids with aliphatic tails containing between 4 and 12 carbon atoms. This classification has important implications for its biochemical behavior and potential biological activities.

Medium-chain fatty acids generally demonstrate different metabolic fates compared to long-chain fatty acids. They can be absorbed more rapidly in the intestine and are often transported directly to the liver via the portal vein, rather than being incorporated into chylomicrons like long-chain fatty acids. This difference in metabolism can lead to distinct physiological effects.

The presence of the double bond at the terminal position further differentiates 11-dodecenoic acid from saturated medium-chain fatty acids. Unsaturated fatty acids typically have lower melting points and different physical properties compared to their saturated counterparts, which can influence their behavior in biological membranes and other biological contexts.

While the search results don't provide specific information on the biological roles of 11-dodecenoic acid, research on medium-chain fatty acids generally indicates potential roles in:

• Energy metabolism

• Membrane structure and function

• Signaling pathways

• Antimicrobial activities

Further research would be needed to elucidate the specific biochemical roles and activities of 11-dodecenoic acid in biological systems.

Applications and Uses

• Research tool: As a well-defined chemical entity, 11-dodecenoic acid may serve as a valuable reference standard in analytical chemistry and biochemistry research.

• Fragrance industry: Given its described odor profile as "fatty citrus aldehydic," 11-dodecenoic acid might find applications in perfumery and fragrance formulations.

• Biochemical studies: As a medium-chain fatty acid with a terminal unsaturation, it may be useful in studies investigating fatty acid metabolism, membrane properties, or lipid-protein interactions.

• Organic synthesis: The terminal double bond provides a reactive site that could be utilized in various synthetic transformations to create more complex molecules.